amino}but-2-ynoic acid CAS No. 1823945-04-5](/img/no-structure.png)
4-{[(tert-butoxy)carbonyl](methyl)amino}but-2-ynoic acid
Overview
Description
4-{[(tert-butoxy)carbonyl](methyl)amino}but-2-ynoic acid (abbreviated as 4-TBCA) is an organic compound belonging to the class of carboxylic acids. It is an important intermediate in the synthesis of pharmaceuticals, such as antibiotics and anti-inflammatory drugs. The compound has been studied extensively in the past few decades, and its synthesis methods, scientific research applications, mechanisms of action, biochemical and physiological effects, advantages, and limitations for lab experiments have been well documented.
Scientific Research Applications
4-{[(tert-butoxy)carbonyl](methyl)amino}but-2-ynoic acid has been widely used in scientific research for the synthesis of various pharmaceuticals and other compounds. It has been used as a starting material for the synthesis of antibiotics, such as cefuroxime and cefotaxime. It has also been used in the synthesis of anti-inflammatory drugs, such as ibuprofen and naproxen. Furthermore, 4-{[(tert-butoxy)carbonyl](methyl)amino}but-2-ynoic acid has been used in the synthesis of various other compounds, such as aminoglycosides, antifungals, and antivirals.
Mechanism of Action
The mechanism of action of 4-{[(tert-butoxy)carbonyl](methyl)amino}but-2-ynoic acid is not yet fully understood. However, it is believed to act as a proton donor, which can interact with and activate substrate molecules. This interaction is believed to be important in the synthesis of various pharmaceuticals and other compounds.
Biochemical and Physiological Effects
The biochemical and physiological effects of 4-{[(tert-butoxy)carbonyl](methyl)amino}but-2-ynoic acid are not yet fully understood. However, there is evidence to suggest that 4-{[(tert-butoxy)carbonyl](methyl)amino}but-2-ynoic acid may have anti-inflammatory and antibacterial properties. Furthermore, it has been suggested that 4-{[(tert-butoxy)carbonyl](methyl)amino}but-2-ynoic acid may have the potential to inhibit the growth of certain cancer cells.
Advantages and Limitations for Lab Experiments
The use of 4-{[(tert-butoxy)carbonyl](methyl)amino}but-2-ynoic acid in lab experiments has several advantages. It is relatively inexpensive, and is readily available from chemical suppliers. It is also relatively easy to handle and store, and is not highly toxic. Furthermore, it is highly reactive and can be used in a variety of reactions.
However, there are some limitations to the use of 4-{[(tert-butoxy)carbonyl](methyl)amino}but-2-ynoic acid in lab experiments. It is not very soluble in water, and its solubility in organic solvents is limited. Furthermore, it is highly reactive and can react with other compounds in the reaction mixture, which can lead to unwanted side reactions.
Future Directions
The potential future directions for research related to 4-{[(tert-butoxy)carbonyl](methyl)amino}but-2-ynoic acid include:
1. Investigating the biochemical and physiological effects of 4-{[(tert-butoxy)carbonyl](methyl)amino}but-2-ynoic acid in more detail.
2. Exploring the potential of 4-{[(tert-butoxy)carbonyl](methyl)amino}but-2-ynoic acid as an anti-inflammatory and antibacterial agent.
3. Investigating the potential of 4-{[(tert-butoxy)carbonyl](methyl)amino}but-2-ynoic acid to inhibit the growth of certain cancer cells.
4. Developing new and improved synthesis methods for 4-{[(tert-butoxy)carbonyl](methyl)amino}but-2-ynoic acid.
5. Exploring the potential of 4-{[(tert-butoxy)carbonyl](methyl)amino}but-2-ynoic acid in the synthesis of other compounds.
6. Investigating the potential toxicity of 4-{[(tert-butoxy)carbonyl](methyl)amino}but-2-ynoic acid in humans.
7. Developing methods for the purification and isolation of 4-{[(tert-butoxy)carbonyl](methyl)amino}but-2-ynoic acid.
8. Investigating the potential applications of 4-{[(tert-butoxy)carbonyl](methyl)amino}but-2-ynoic acid in other fields, such as biotechnology, nanotechnology, and materials science.
Synthesis Methods
The synthesis of 4-{[(tert-butoxy)carbonyl](methyl)amino}but-2-ynoic acid can be achieved through two main methods: the Mitsunobu reaction and the Grignard reaction. The Mitsunobu reaction involves the reaction of a diazoketone with an alcohol in the presence of a phosphazene base, such as triphenylphosphine. This reaction yields 4-{[(tert-butoxy)carbonyl](methyl)amino}but-2-ynoic acid in high yields. The Grignard reaction involves the reaction of an alkyl halide with a magnesium halide in the presence of an aprotic solvent, such as THF. This reaction yields 4-{[(tert-butoxy)carbonyl](methyl)amino}but-2-ynoic acid in moderate to high yields.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 4-{[(tert-butoxy)carbonyl](methyl)amino}but-2-ynoic acid involves the protection of the amine group, followed by the addition of the alkyne group and deprotection of the amine group.", "Starting Materials": [ "Methylamine", "tert-Butyl chloroformate", "But-2-ynoic acid", "Sodium hydroxide", "Diethyl ether", "Methanol" ], "Reaction": [ "Methylamine is reacted with tert-butyl chloroformate to form N-tert-butoxycarbonylmethylamine.", "But-2-ynoic acid is reacted with sodium hydroxide to form sodium but-2-ynoate.", "N-tert-butoxycarbonylmethylamine is added to sodium but-2-ynoate to form 4-{[(tert-butoxy)carbonyl](methyl)amino}but-2-ynoic acid.", "The tert-butoxycarbonyl group is removed using methanol and sodium hydroxide to yield the final product." ] } | |
CAS RN |
1823945-04-5 |
Product Name |
4-{[(tert-butoxy)carbonyl](methyl)amino}but-2-ynoic acid |
Molecular Formula |
C10H15NO4 |
Molecular Weight |
213.2 |
Purity |
95 |
Origin of Product |
United States |
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